(S)-2-Azido-4-methylpentanoic acid
Overview
Description
(S)-2-Azido-4-methylpentanoic acid is a useful research compound. Its molecular formula is C6H11N3O2 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Analysis in Alcoholic Beverages : A method was developed to analyze methylpentanoic acids, including 4-methylpentanoic acid, in wine and other alcoholic beverages. This method provides robust analysis with good linearity, reproducibility, and signal recovery, crucial for understanding the chemical composition of these beverages (Gracia-Moreno, Lopez, & Ferreira, 2015).
Safety Assessment in Fragrances : 4-Methylpentanoic acid was evaluated for various toxicological aspects, including genotoxicity and reproductive toxicity. The assessment supports its safe use in fragrances, considering its non-genotoxic nature and acceptable margin of exposure (Api et al., 2020).
Stereochemistry in Marine Toxins : Research on the stereochemistry of 4-amino-3-hydroxy-2-methylpentanoic acid, related to (S)-2-Azido-4-methylpentanoic acid, helps in understanding its role in marine toxins like janolusimide (Giordano, Spinella, & Sodano, 1999).
Synthetic Applications : The stereoselective synthesis of amino acids, including 2-methylamino-5-hydroxy-4-methylpentanoic acid, is important for the production of non-coded amino acids in compounds like cyclomarin A (Tarver, Terranova, & Joullié, 2004).
Antibacterial Properties : A compound containing 4-methylpentanoic acid, isolated from Siegesbeckia glabrescens, exhibited specific antibacterial activity against Gram-positive bacteria, highlighting its potential in developing new antibiotics (Kim et al., 2012).
Chemical Synthesis Techniques : A study on the synthesis of azido-polyalkenes, including 2-azido-2,4,4-trimethylpentane, contributes to our understanding of functionalizing polyalkenes through direct cationic polymerization (Habimana et al., 1993).
Biochemical Engineering of Sialic Acid : Research on N-acyl-modified sialic acids, including N-azidoacetyl D-mannosamine, demonstrates their biological significance and potential therapeutic applications (Keppler et al., 2001).
properties
IUPAC Name |
(2S)-2-azido-4-methylpentanoic acid | |
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InChI |
InChI=1S/C6H11N3O2/c1-4(2)3-5(6(10)11)8-9-7/h4-5H,3H2,1-2H3,(H,10,11)/t5-/m0/s1 | |
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InChI Key |
HNBVOLQKNHWUSL-YFKPBYRVSA-N | |
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Canonical SMILES |
CC(C)CC(C(=O)O)N=[N+]=[N-] | |
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Isomeric SMILES |
CC(C)C[C@@H](C(=O)O)N=[N+]=[N-] | |
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Molecular Formula |
C6H11N3O2 | |
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Molecular Weight |
157.17 g/mol | |
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Retrosynthesis Analysis
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